![molecular formula C6H6BrNS B1277950 2-Bromo-5,6-dihydro-4H-cyclopenta[d]thiazole CAS No. 1080642-17-6](/img/structure/B1277950.png)
2-Bromo-5,6-dihydro-4H-cyclopenta[d]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "2-Bromo-5,6-dihydro-4H-cyclopenta[d]thiazole" is a brominated thiazole derivative. Thiazoles are heterocyclic compounds that contain both sulfur and nitrogen within a five-membered ring structure. These compounds are of significant interest due to their diverse range of biological activities and their use in drug discovery programs . Although the provided papers do not directly discuss "this compound," they do provide insights into the synthesis, structure, and properties of related brominated thiazole derivatives, which can be extrapolated to understand the compound .
Synthesis Analysis
The synthesis of brominated thiazole derivatives often involves the use of synthons that can introduce bromine atoms into the thiazole ring. For instance, the use of 1,3-dibromo-1,1-difluoro-2-propanone as a synthon has been reported for the chemoselective preparation of 4-bromodifluoromethyl thiazoles . This method could potentially be adapted for the synthesis of "this compound" by choosing appropriate starting materials and reaction conditions that would lead to the formation of the cyclopenta[d]thiazole ring system.
Molecular Structure Analysis
The molecular and crystal structure of brominated thiazole derivatives can be determined using experimental methods such as X-ray single crystal diffraction, as well as theoretical calculations like density functional theory (DFT) . These analyses provide detailed information on the geometrical parameters of the compounds, which are crucial for understanding their chemical behavior. For "this compound," similar methods could be employed to elucidate its molecular structure.
Chemical Reactions Analysis
Brominated thiazole derivatives can undergo various chemical reactions, including further halogenation, substitution, and cyclization reactions. For example, bromine-induced cyclization has been used to convert thioureas into thieno[3,2-d]thiazoles . These reactions are influenced by the presence of bromine, which is a good leaving group and can facilitate nucleophilic substitution reactions. The reactivity of "this compound" would likely be similar, with the bromine atom playing a key role in its chemical transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated thiazole derivatives, such as solubility, melting point, and reactivity, are determined by their molecular structure. The presence of bromine atoms can significantly affect these properties by altering the electron distribution within the molecule. The properties of "this compound" can be inferred from related compounds, which have been characterized by various spectroscopic methods including IR, UV-Vis, NMR, and mass spectrometry .
Scientific Research Applications
Synthesis and Characterization
- Synthetic Methods : A study by Qi-fan (2010) describes the synthesis of related thiazole derivatives, highlighting methodologies that could potentially apply to the synthesis of 2-Bromo-5,6-dihydro-4H-cyclopenta[d]thiazole (Chen Qi-fan, 2010).
- Structural Analysis : Research by Tao et al. (2013) on thiazole-based aromatic heterocyclic compounds reveals insights into the structural and electronic properties of such compounds, which could be relevant for understanding this compound (T. Tao et al., 2013).
Potential Biological and Medicinal Applications
- Antimicrobial Activity : The study by Ramadan (2010) on benzaldehyde thiazolylhydrazones suggests potential antimicrobial activities, which could be an area of interest for this compound derivatives (E. Ramadan, 2010).
- Anticancer Properties : Research by Potikha and Brovarets (2020) demonstrates the potential of imidazo[2,1-b][1,3]thiazoles as anticancer agents, indicating a possible avenue for exploring the anticancer applications of this compound derivatives (L. M. Potikha & V. Brovarets, 2020).
Safety and Hazards
properties
IUPAC Name |
2-bromo-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNS/c7-6-8-4-2-1-3-5(4)9-6/h1-3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMQBHCRIFUDQMJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=N2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30433125 |
Source
|
Record name | 2-Bromo-5,6-dihydro-4H-cyclopenta[d]thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30433125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1080642-17-6 |
Source
|
Record name | 2-Bromo-5,6-dihydro-4H-cyclopenta[d]thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30433125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-4H,5H,6H-cyclopenta[d][1,3]thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.